Cas no 1849370-34-8 (N-ethyl-N-methyl-4-oxobutanamide)

• Product Name: N-ethyl-N-methyl-4-oxobutanamide
• CAS No: 1849370-34-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5991864
• PubChem ID: 53819925
• Update Time: 2025-05-19

N-ethyl-N-methyl-4-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-methyl-4-oxobutanamide
• SCHEMBL7664482
• EN300-6962179
• 1849370-34-8

• Inchi： 1S/C7H13NO2/c1-3-8(2)7(10)5-4-6-9/h6H,3-5H2,1-2H3
• InChI Key： IDWUMLDJHSEXOY-UHFFFAOYSA-N
• SMILES： O=C(CCC=O)N(C)CC

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-ethyl-N-methyl-4-oxobutanamide

N-Ethyl-N-Methyl-4-Oxobutanamide: A Comprehensive Overview

N-Ethyl-N-Methyl-4-Oxobutanamide, also known by its CAS registry number CAS No. 1849370-34-8, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C₆H₁₁NO₂, belongs to the class of amides and is characterized by its unique structural features and functional groups. The molecule consists of an amide group attached to a 4-keto butanoyl chain, which imparts it with distinct chemical properties and reactivity.

The synthesis of N-Ethyl-N-Methyl-4-Oxobutanamide typically involves a multi-step process that includes the preparation of the corresponding acid chloride followed by nucleophilic substitution with an amine. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. These developments have made this compound more accessible for research and industrial applications.

One of the most notable applications of N-Ethyl-N-Methyl-4-Oxobutanamide is in the field of drug discovery. The compound has been studied for its potential as a bioisostere in medicinal chemistry, where it can serve as a replacement for other functional groups without significantly altering the overall structure of a molecule. This property makes it valuable in designing new drug candidates with improved pharmacokinetic profiles.

In addition to its role in pharmaceuticals, N-Ethyl-N-Methyl-4-Oxobutanamide has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it a useful building block for creating high-performance materials with tailored properties such as thermal stability and mechanical strength.

Recent research has also explored the use of N-Ethyl-N-Methyl-4-Oxobutanamide in agricultural applications. Studies have shown that this compound can act as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. This finding opens up new possibilities for sustainable agriculture practices and food security.

The environmental impact of N-Ethyl-N-Methyl-4-Oxobutanamide has also been a subject of interest. Researchers have investigated its biodegradation pathways under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This characteristic makes it a more eco-friendly alternative to traditional chemicals used in similar applications.

In conclusion, N-Ethyl-N-Methyl-4-Oxobutanamide (CAS No. 1849370-34-8) is a versatile compound with a wide range of applications across different industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its potential uses. As research into this compound progresses, it is expected to play an even more significant role in addressing global challenges in medicine, materials science, and agriculture.